Cas no 1451392-40-7 (2-(Methylthio)thiophene-4-boronic acid)

• Product Name: 2-(Methylthio)thiophene-4-boronic acid
• CAS No: 1451392-40-7
• MF: C₅H₇BO₂S₂
• MW: 174.048878908157
• MDL: MFCD22543667
• CID: 4764250
• Update Time: 2026-02-26

2-(Methylthio)thiophene-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)thiophene-4-boronic acid
• (5-(Methylthio)thiophen-3-yl)boronic acid
• Z1252

• MDL： MFCD22543667
• Inchi： 1S/C5H7BO2S2/c1-9-5-2-4(3-10-5)6(7)8/h2-3,7-8H,1H3
• InChI Key： LVAOYWBOELBAAB-UHFFFAOYSA-N
• SMILES： S1C=C(B(O)O)C=C1SC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Methylthio)thiophene-4-boronic acid

Recent Advances in the Application of 2-(Methylthio)thiophene-4-boronic acid (CAS: 1451392-40-7) in Chemical Biology and Pharmaceutical Research

2-(Methylthio)thiophene-4-boronic acid (CAS: 1451392-40-7) has emerged as a critical building block in medicinal chemistry and chemical biology, particularly in the development of novel therapeutics and diagnostic tools. This boronic acid derivative is widely recognized for its versatility in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic compounds with potential pharmacological activities. Recent studies have highlighted its role in the design of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and fluorescent probes for bioimaging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Methylthio)thiophene-4-boronic acid in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized this compound as a key intermediate to introduce the thiophene moiety, which significantly improved the pharmacokinetic properties of the final drug candidates. Molecular docking studies revealed that the methylthio group enhanced binding affinity to the target protein while maintaining favorable metabolic stability.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) described the incorporation of 2-(Methylthio)thiophene-4-boronic acid into PROTAC molecules targeting estrogen receptor alpha (ERα). The boronic acid functionality served dual purposes: as a linker for E3 ligase recruitment and as a structural element contributing to proteasome recruitment efficiency. This innovative approach resulted in PROTACs with picomolar degradation potency and improved tissue selectivity compared to traditional small-molecule inhibitors.

The compound has also found applications in materials science for pharmaceutical formulations. A 2024 Advanced Materials report detailed its use in developing boronic acid-based hydrogels for controlled drug delivery. The unique electronic properties of the thiophene ring, combined with the boronic acid's pH-responsive characteristics, enabled the creation of smart materials capable of releasing therapeutic payloads in response to specific biological stimuli, such as elevated reactive oxygen species levels in tumor microenvironments.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 2-(Methylthio)thiophene-4-boronic acid. A 2023 Organic Process Research & Development paper outlined a scalable, palladium-catalyzed borylation protocol that achieves >90% yield with excellent purity, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications where kilogram quantities are required for preclinical and clinical studies.

Looking forward, the unique structural features of 2-(Methylthio)thiophene-4-boronic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into covalent inhibitors targeting cysteine residues, development of boronic acid-based sensors for glucose monitoring, and exploration of its antimicrobial properties against drug-resistant pathogens. The compound's versatility and the growing understanding of boronic acid pharmacology suggest it will remain a valuable tool in chemical biology and pharmaceutical research for years to come.